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Compound of Interest

Compound Name: 3-Ethylcyclopentene

Cat. No.: B1593912 Get Quote

An In-depth Technical Guide to 3-Ethylcyclopentene

Introduction
3-Ethylcyclopentene is an alkylated cycloalkene, a five-membered carbocycle with an ethyl

substituent. Compounds within the cyclopentene family are fundamental structural motifs in a

wide range of natural products and pharmaceutically active molecules.[1] As such, alkylated

cyclopentenes like 3-Ethylcyclopentene are of significant interest to researchers in organic

synthesis and drug development, serving as versatile scaffolds and key intermediates for

constructing more complex molecular architectures.[1] This guide provides a comprehensive

overview of its chemical structure, physicochemical properties, and key experimental data.

Chemical Formula and Structure
The chemical formula for 3-Ethylcyclopentene is C₇H₁₂.[2][3] It consists of a five-carbon ring

containing one double bond, with an ethyl group attached at the third carbon position.

2.1 2D Structure

2.2 Chemical Identifiers

A variety of identifiers are used to catalogue and reference 3-Ethylcyclopentene in chemical

databases and literature.
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Identifier Type Value Source

IUPAC Name 3-ethylcyclopentene [2]

CAS Registry Number 694-35-9 [2][3]

Molecular Formula C₇H₁₂ [2][3]

Canonical SMILES CCC1CCC=C1 [2]

InChI
InChI=1S/C7H12/c1-2-7-5-3-4-

6-7/h3,5,7H,2,4,6H2,1H3
[2][3]

InChIKey
HICUGGYRYZOXJI-

UHFFFAOYSA-N
[2][3]

EC Number 211-770-4 [2]

Physicochemical Properties
The physical and chemical properties of 3-Ethylcyclopentene are summarized below. These

values are crucial for designing experiments, performing calculations, and ensuring safe

handling.

Property Value

Molecular Weight 96.17 g/mol

Monoisotopic Mass 96.093900383 Da

Density 0.7784 g/mL

Boiling Point 97.85 °C

Melting Point -108.93 °C (estimate)

XLogP3-AA (Predicted) 2.8

Experimental Protocols and Data
While detailed, step-by-step synthesis protocols are not readily available in public literature, this

section outlines the standard methodologies for the characterization of 3-Ethylcyclopentene
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and presents available experimental data.

4.1 Synthesis Approach

Alkylated cyclopentenes are commonly synthesized through various established organic

chemistry reactions.[1] A plausible and direct method for preparing 3-Ethylcyclopentene
involves the dehydrohalogenation (an elimination reaction) of a suitable precursor like 3-chloro-

1-ethylcyclopentane. This reaction is typically facilitated by a strong base.
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Caption: Logical workflow for a plausible synthesis of 3-Ethylcyclopentene.

4.2 Analytical Characterization
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The structural confirmation and purity assessment of 3-Ethylcyclopentene rely on standard

analytical techniques, including Gas Chromatography (GC), Mass Spectrometry (MS), and

Infrared (IR) Spectroscopy.[3]
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Caption: Experimental workflow for the characterization of 3-Ethylcyclopentene.

4.3 Gas Chromatography Data
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The Kovats Retention Index is a dimensionless unit used in gas chromatography to convert

retention times into system-independent constants. Experimental values for 3-
Ethylcyclopentene on different types of columns are available.[2]

Column Type Kovats Retention Index Values

Standard non-polar 716, 717, 715, 718, 709.3, 738.6, 714.1, 712

Semi-standard non-polar 712.4, 716.6, 709, 712, 714, 715, 716, 720, 722

Standard polar 836, 843, 849, 836.5, 842.8, 849.2

Safety and Hazards
According to aggregated GHS data, 3-Ethylcyclopentene is classified as Acute Toxicity, Oral,

Category 4.[4] The corresponding hazard statement is H302: Harmful if swallowed.[2][4]

Standard precautionary measures, such as washing hands thoroughly after handling and not

eating, drinking, or smoking when using this product, should be followed.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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